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Compound of Interest

Compound Name: 2,6-Dimethyl-1,4-oxathiane

CAS No.: 71172-25-3

Cat. No.: B1618458

Get Quote

Executive Summary
2,6-Dimethyl-1,4-thioxane (CAS: 71172-25-3) is a heterocyclic organosulfur compound

characterized by a six-membered saturated ring containing one oxygen and one sulfur atom.[1]

[2][3][4] As a structural analog of 1,4-dioxane and 1,4-dithiane, it occupies a unique

physicochemical niche, blending the lipophilicity of ethers with the nucleophilic reactivity of

sulfides.

This guide details the structural properties, synthetic pathways, and chemical reactivity of 2,6-

dimethyl-1,4-thioxane. Primary interest in this molecule stems from its utility in flavor chemistry

—where it imparts savory, meaty, and alliaceous (garlic-like) notes—and its role as a versatile

chiral scaffold in medicinal chemistry. The presence of two chiral centers at the C2 and C6

positions introduces stereochemical complexity (cis/trans isomerism) that significantly

influences its organoleptic and pharmacological profiles.

Structural Characterization & Stereochemistry
Molecular Geometry
The 1,4-thioxane ring adopts a chair conformation similar to cyclohexane. In the 2,6-dimethyl

derivative, the methyl substituents are located on the carbons adjacent to the oxygen atom
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(positions 2 and 6).

Numbering Convention: Oxygen is assigned position 1, and Sulfur is position 4. The methyl

groups are at C2 and C6.

Conformational Analysis:

Cis-Isomer: The thermodynamically preferred conformer places both methyl groups in the

equatorial position (

). This minimizes 1,3-diaxial interactions, making the cis-isomer significantly more stable
than the diaxial conformer.

Trans-Isomer: One methyl group is equatorial and the other is axial (

). This isomer is higher in energy due to steric strain from the axial methyl group.

Spectroscopic Signatures
H NMR: The methine protons at C2 and C6 exhibit distinct chemical shifts depending on their
axial/equatorial orientation. In the cis-isomer, the axial protons at C2/C6 typically appear as
multiplets upfield relative to the equatorial protons of the trans-isomer.

C NMR: The carbon signals for the methyl groups and the ring carbons (C2/C6) are
diagnostic for distinguishing isomers, with the cis-isomer generally showing signals shifted
due to the consistent equatorial environment.

Physicochemical Profile
The following properties define the handling and behavior of 2,6-dimethyl-1,4-thioxane in

laboratory and industrial settings.
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Property Value / Description Notes

CAS Number 71172-25-3
Specific to the 2,6-dimethyl

derivative.[1][5][6][7]

Molecular Formula

Molecular Weight 132.22 g/mol

Appearance
Clear, colorless to pale yellow

liquid

Darkens upon

oxidation/storage.

Odor Profile
Sulfurous, meaty, alliaceous,

vegetative

Characteristic of alkyl-

thioxanes.

Boiling Point ~160–165 °C (Predicted)
Higher than unsubstituted 1,4-

thioxane (147 °C).

Density ~1.05 – 1.10 g/mL
Estimated based on structural

analogs.

Solubility
Soluble in ethanol, ether, oils;

Poor in water
Lipophilic character dominates.

LogP ~1.5 – 1.8 (Predicted) Moderate lipophilicity.

Synthetic Pathways[9]
The synthesis of 2,6-dimethyl-1,4-thioxane relies on the cyclization of acyclic sulfide

precursors. The most robust industrial and laboratory method involves the acid-catalyzed

dehydration of bis(2-hydroxypropyl) sulfide.

Primary Route: Cyclodehydration of Bis(2-
hydroxypropyl) Sulfide
This route is preferred for its use of readily available starting materials (propylene oxide and

hydrogen sulfide) and high atom economy.

Precursor Formation: Propylene oxide reacts with hydrogen sulfide (
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) to form bis(2-hydroxypropyl) sulfide. This intermediate contains two chiral centers, leading
to a mixture of diastereomers (

and

).

Cyclization: Treatment with an acid catalyst (e.g.,

,

, or solid acid catalysts) effects intramolecular etherification, closing the ring to form the
thioxane core.

Alternative Route: Reaction of Bis(2-chloropropyl) Ether
A Williamson-type ether synthesis approach where bis(2-chloropropyl) ether is treated with

sodium sulfide (

). This method is less common due to the toxicity of the halo-ether precursor (a structural
analog of mustard gas precursors) but is effective for specific isomeric control.

Propylene Oxide
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Hydrogen Sulfide
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Acid Catalyst
(H2SO4 / Heat)

Catalysis
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Figure 1: Primary synthetic pathway via the cyclodehydration of bis(2-hydroxypropyl) sulfide.

Chemical Reactivity & Functionalization
The chemical behavior of 2,6-dimethyl-1,4-thioxane is dominated by the nucleophilic sulfur

atom, which is significantly more reactive than the ether oxygen.

Sulfur Oxidation (S-Oxidation)
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The sulfur atom can be selectively oxidized to the sulfoxide or sulfone state, altering the

compound's polarity and volatility—a technique often used to modify flavor release profiles or

create solid derivatives for purification.

Sulfoxide (

): Generated using mild oxidants like Sodium Periodate (

) or one equivalent of Hydrogen Peroxide (

) at low temperatures (

). This creates a new chiral center at the sulfur, increasing stereochemical complexity.

Sulfone (

): Generated using excess Hydrogen Peroxide with heating or stronger oxidants like

-CPBA. Sulfones are highly stable, crystalline solids.

Electrophilic Alkylation (Sulfonium Salt Formation)
Reaction with strong alkylating agents (e.g., Methyl Iodide,

) produces crystalline sulfonium salts. These salts are useful for resolving isomers via fractional
crystallization.

Ring Opening & Desulfurization
Raney Nickel Reduction: Treatment with Raney Nickel results in reductive desulfurization,

cleaving the C-S bonds to yield acyclic ethers. This reaction is used structurally to confirm

the carbon skeleton.

Acidic Hydrolysis: The thioxane ring is relatively stable to acid, but harsh conditions can

reverse the synthesis, reopening the ring to the diol-sulfide.
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Figure 2: Major reactivity pathways centering on the nucleophilic sulfur atom.

Applications in Drug Discovery & Flavor
Chemistry[13]
Flavor & Fragrance Industry
2,6-Dimethyl-1,4-thioxane is a high-impact aroma chemical.

Organoleptic Profile: It provides "meaty," "roasted," and "vegetable" notes, crucial for savory

flavor formulations (soups, gravies, meat substitutes).

Threshold: Like many sulfur heterocycles, it has a low odor detection threshold (ppb range),

requiring high dilution for effective use.

Pharmaceutical Intermediate[13]
Bioisosterism: The thioxane ring serves as a bioisostere for morpholine or piperazine rings.

The replacement of Nitrogen with Sulfur/Oxygen alters lipophilicity (LogP) and metabolic

stability (avoiding N-oxidation).
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Chiral Ligands: The rigid chair conformation and defined stereochemistry of the cis-isomer

make it a potential scaffold for designing chiral ligands in asymmetric catalysis.

Experimental Protocol: Synthesis of 2,6-Dimethyl-
1,4-thioxane
Objective: Preparation via acid-catalyzed cyclization of bis(2-hydroxypropyl) sulfide.

Safety:Warning:

and thiols are toxic and malodorous. All operations must be performed in a well-ventilated fume
hood. Use bleach to neutralize glassware.

Preparation of Sulfide Intermediate:

Charge a reaction vessel with Propylene Oxide (2.2 eq) and methanol (solvent).

Bubble Hydrogen Sulfide (

) gas through the solution at

until saturation.

Stir at room temperature for 12 hours.

Strip solvent to yield crude bis(2-hydroxypropyl) sulfide.

Cyclization:

Mix the crude sulfide with 50%

(1:1 w/w ratio).

Heat the mixture to reflux (

) for 4–6 hours.

Steam distill the reaction mixture. The product will co-distill with water.

Isolation & Purification:
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Extract the steam distillate with diethyl ether or dichloromethane (

mL).

Wash the organic layer with saturated

(to remove acid traces) and brine.

Dry over anhydrous

and concentrate in vacuo.

Final Purification: Fractional distillation under reduced pressure. The cis and trans isomers

may have slightly different boiling points, allowing for partial enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubs.acs.org/doi/suppl/10.1021/acs.jafc.2c00509/suppl_file/jf2c00509_si_001.pdf
https://cacheby.com/@cacheby/products/9567a99a-bfd9-4019-96a3-395dbf446561
https://www.rsc.org/suppdata/c7/dt/c7dt03041j/c7dt03041j1.pdf
https://courses.lumenlearning.com/suny-monroecc-orgbiochemistry/chapter/cis-trans-isomers-geometric-isomers/
https://courses.lumenlearning.com/suny-monroecc-orgbiochemistry/chapter/cis-trans-isomers-geometric-isomers/
https://www.guidechem.com/dictionary/en/108-60-1.html
https://www.chemsrc.com/en/cas/108-60-1_584795.html
https://www.researchgate.net/publication/244739514_Synthesis_of_Poly26-dimethyl-14-phenylene_oxide_by_Double-Step_Polymerization_in_Supercritical_Carbon_Dioxide
https://www.benchchem.com/product/b1618458/docs#technical-whitepaper-2-6-dimethyl-1-4-thioxane
https://www.benchchem.com/product/b1618458/docs#technical-whitepaper-2-6-dimethyl-1-4-thioxane
https://www.benchchem.com/product/b1618458/docs#technical-whitepaper-2-6-dimethyl-1-4-thioxane
https://www.benchchem.com/product/b1618458/docs#technical-whitepaper-2-6-dimethyl-1-4-thioxane
https://www.benchchem.com/product/b1618458?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

